Cas no 1935241-40-9 (1-(3-methoxycyclohexyl)sulfanylethan-1-one)

1-(3-Methoxycyclohexyl)sulfanylethan-1-one is a specialized organic compound featuring a cyclohexyl ring substituted with a methoxy group at the 3-position and a sulfanylethanone moiety. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of sulfur-containing derivatives. The methoxy group enhances solubility in polar solvents, while the thioester functionality offers versatility in nucleophilic substitution and acyl transfer reactions. Its stability under mild conditions allows for controlled functionalization, making it suitable for applications in pharmaceuticals, agrochemicals, and material science. The compound’s well-defined stereochemistry further supports its use in stereoselective synthesis.
1-(3-methoxycyclohexyl)sulfanylethan-1-one structure
1935241-40-9 structure
Product Name:1-(3-methoxycyclohexyl)sulfanylethan-1-one
CAS No:1935241-40-9
MF:C9H16O2S
MW:188.287141799927
CID:5246964
Update Time:2025-07-01

1-(3-methoxycyclohexyl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid, S-(3-methoxycyclohexyl) ester
    • 1-(3-methoxycyclohexyl)sulfanylethan-1-one
    • Inchi: 1S/C9H16O2S/c1-7(10)12-9-5-3-4-8(6-9)11-2/h8-9H,3-6H2,1-2H3
    • InChI Key: NONMKDCXUANGTQ-UHFFFAOYSA-N
    • SMILES: C(SC1CCCC(OC)C1)(=O)C

1-(3-methoxycyclohexyl)sulfanylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-250294-1.0g
1-[(3-methoxycyclohexyl)sulfanyl]ethan-1-one
1935241-40-9
1.0g
$0.0 2023-03-01
Enamine
EN300-250294-1g
1-[(3-methoxycyclohexyl)sulfanyl]ethan-1-one
1935241-40-9
1g
$0.0 2023-09-15

Additional information on 1-(3-methoxycyclohexyl)sulfanylethan-1-one

Introduction to 1-(3-methoxycyclohexyl)sulfanylethan-1-one (CAS No. 1935241-40-9)

1-(3-methoxycyclohexyl)sulfanylethan-1-one, with the CAS number 1935241-40-9, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclohexyl ring, methoxy group, and sulfanyl functionality, which collectively contribute to its distinct properties and reactivity.

The molecular formula of 1-(3-methoxycyclohexyl)sulfanylethan-1-one is C9H16O2S, and its molecular weight is approximately 188.29 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it a versatile building block for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-(3-methoxycyclohexyl)sulfanylethan-1-one has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The sulfanyl group in 1-(3-methoxycyclohexyl)sulfanylethan-1-one plays a crucial role in its biological activity. Sulfur-containing compounds are known for their ability to interact with various biological targets, including enzymes and receptors. This interaction can modulate cellular signaling pathways and exert therapeutic effects. For example, another study published in the Bioorganic & Medicinal Chemistry Letters in 2023 demonstrated that the sulfanyl group in this compound enhanced its ability to bind to specific protein targets involved in cancer cell proliferation.

Beyond its pharmaceutical applications, 1-(3-methoxycyclohexyl)sulfanylethan-1-one has also been investigated for its potential use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of functional polymers and coatings. A research team from the University of California, Berkeley, reported in the Journal of Polymer Science: Part A: Polymer Chemistry that this compound could be polymerized to form materials with enhanced mechanical properties and thermal stability.

The synthetic route for preparing 1-(3-methoxycyclohexyl)sulfanylethan-1-one involves several well-established chemical transformations. Typically, the synthesis begins with the reaction of 3-methoxycyclohexanethiol with acetyl chloride or acetic anhydride under controlled conditions. The resulting product is then purified using techniques such as column chromatography or distillation to ensure high purity and yield.

In terms of safety and handling, while 1-(3-methoxycyclohexyl)sulfanylethan-1-one is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible materials.

The future prospects for 1-(3-methoxycyclohexyl)sulfanylethan-1-one are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more studies are conducted, it is likely that additional derivatives will be developed with enhanced properties tailored for specific applications.

In conclusion, 1-(3-methoxycyclohexyl)sulfanylethan-1-one (CAS No. 1935241-40-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an attractive target for further research and development. As new findings emerge, this compound is poised to play a significant role in advancing various scientific fields.

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